Cas no 79317-58-1 (2-(diethylphosphoryl)benzoic acid)

• Product Name: 2-(diethylphosphoryl)benzoic acid
• CAS No: 79317-58-1
• MF: C₁₁H₁₅O₃P
• MW: 226.208764314651
• MDL: MFCD00451785
• CID: 5227626
• PubChem ID: 796919
• Update Time: 2025-07-02

2-(diethylphosphoryl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(diethylphosphinyl)-
• 2-(diethylphosphoryl)benzoic acid

• MDL： MFCD00451785
• Inchi： 1S/C11H15O3P/c1-3-15(14,4-2)10-8-6-5-7-9(10)11(12)13/h5-8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： MMTDMNNPAPCCTM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1P(CC)(CC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(diethylphosphoryl)benzoic acid

Introduction to 2-(diethylphosphoryl)benzoic acid (CAS No. 79317-58-1) and Its Recent Applications in Chemical Biology

2-(diethylphosphoryl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 79317-58-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of phosphorylated benzoic acids, which are known for their diverse biological activities and potential applications in pharmaceutical research and drug development. The presence of a diethylphosphoryl group in its molecular structure imparts distinctive reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The benzoic acid moiety is a well-studied pharmacophore, frequently encountered in natural products and synthetic drugs, owing to its ability to interact with biological targets such as enzymes and receptors. The phosphoryl group, on the other hand, introduces additional functionalization possibilities, enabling modifications that can enhance binding affinity or modulate metabolic stability. This combination of features makes 2-(diethylphosphoryl)benzoic acid a compelling candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in cellular signaling and regulation. Phosphorylation, one of the most prevalent PTMs, is involved in numerous biological processes, including cell growth, differentiation, and apoptosis. Given the importance of phosphorylation in disease pathways, inhibitors that can modulate phosphorylation levels have become a focal point in drug discovery efforts.

2-(diethylphosphoryl)benzoic acid has been investigated as a potential tool for studying the effects of phosphorylation inhibition. Its structural framework allows for selective interactions with phosphatases and kinases, which are enzymes responsible for adding or removing phosphate groups from proteins. By serving as a substrate or inhibitor mimic, this compound can help elucidate the mechanisms underlying phosphorylation-dependent signaling networks. Preliminary studies have suggested that it may exhibit inhibitory activity against certain serine/threonine kinases, making it a promising lead compound for further optimization.

Beyond its role as an inhibitor probe, 2-(diethylphosphoryl)benzoic acid has also been explored for its potential applications in chemical biology as a fluorescent probe. The benzoic acid core can be functionalized to incorporate fluorophores or quencher groups, enabling real-time monitoring of phosphorylation events in living cells. Such probes are invaluable tools for researchers studying dynamic signaling processes in real-time, providing insights into the spatial and temporal regulation of cellular pathways.

The synthesis of 2-(diethylphosphoryl)benzoic acid (CAS No. 79317-58-1) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the phosphorylation of benzoic acid derivatives followed by esterification with diethyl phosphite or similar reagents. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating access to this compound for both academic and industrial research purposes.

In conclusion, 2-(diethylphosphoryl)benzoic acid represents a significant advancement in the field of chemical biology due to its versatile structural features and potential applications. Its ability to modulate phosphorylation-dependent signaling pathways makes it a valuable tool for drug discovery and mechanistic studies. As research continues to uncover new biological functions of phosphorylation, compounds like 2-(diethylphosphoryl)benzoic acid are expected to play an increasingly important role in understanding and manipulating cellular processes at the molecular level.